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Get Quote

The ATTO dye series represents a versatile and robust collection of fluorescent labels essential

for a myriad of applications in life sciences research and drug development. Renowned for their

high fluorescence quantum yields, exceptional photostability, and a broad spectral range, ATTO

dyes are invaluable tools for sensitive and precise fluorescence-based detection. This guide

provides an in-depth overview of the ATTO dye series, including their spectral properties,

detailed experimental protocols for biomolecule conjugation, and a visualization of a key

signaling pathway where these dyes are frequently employed.

Core Properties of the ATTO Dye Series
ATTO dyes are a family of patented fluorescent markers that exhibit strong absorption, high

fluorescence quantum yields, and excellent thermal and photostability.[1] Their spectral range

spans from the ultraviolet to the near-infrared, allowing for multiplexing experiments with

minimal spectral overlap.[1] Many ATTO dyes, particularly those with excitation wavelengths

above 600 nm, are advantageous for cellular imaging due to reduced autofluorescence from

biological samples. The rigid structure of many ATTO dyes prevents cis-trans isomerization,

leading to consistent optical properties that are largely independent of the solvent and

temperature.
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The ATTO dye family includes derivatives of coumarin, rhodamine, and oxazine, among others.

[1] They are available with a variety of reactive groups, such as N-hydroxysuccinimidyl (NHS)

esters for labeling primary amines and maleimides for targeting free thiol groups, facilitating the

covalent labeling of a wide range of biomolecules, including proteins and nucleic acids.[1]

Quantitative Data of ATTO Dyes
The selection of an appropriate ATTO dye is critically dependent on its specific photophysical

properties. The following tables summarize the key quantitative data for a selection of

commonly used ATTO dyes to facilitate comparison and experimental design.

Table 1: Spectral Properties of Selected ATTO Dyes
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Dye λabs (nm)
εmax
(M⁻¹cm⁻¹)

λfl (nm) ηfl (%) τfl (ns)

ATTO 390 390 24,000 479 90 5.0

ATTO 425 436 45,000 484 90 3.6

ATTO 465 453 75,000 508 75 5.0

ATTO 488 501 90,000 523 80 4.1

ATTO 532 532 115,000 553 90 3.8

ATTO 550 554 120,000 576 80 3.6

ATTO 565 563 120,000 592 90 4.0

ATTO 590 594 120,000 624 80 3.7

ATTO 594 601 120,000 627 85 3.9

ATTO 610 615 150,000 634 70 3.2

ATTO 620 619 120,000 643 70 2.9

ATTO 633 629 130,000 657 70 3.3

ATTO 647N 644 150,000 669 65 3.5

ATTO 655 663 125,000 684 30 1.8

ATTO 680 680 125,000 700 30 1.7

ATTO 700 700 120,000 719 25 1.6

ATTO 740 740 120,000 764 10 0.6

Data sourced from Spectra-Physics.[2]

Table 2: Correction Factors for Degree of Labeling (DOL) Calculations
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Dye CF260 CF280

ATTO 390 0.52 0.08

ATTO 425 0.27 0.23

ATTO 465 1.12 0.54

ATTO 488 0.25 0.10

ATTO 532 0.22 0.11

ATTO 550 0.24 0.12

ATTO 565 0.34 0.16

ATTO 590 0.42 0.44

ATTO 594 0.26 0.51

ATTO 610 0.02 0.05

ATTO 620 0.05 0.07

ATTO 633 0.05 0.06

ATTO 647N 0.06 0.05

ATTO 655 0.24 0.08

ATTO 680 0.30 0.17

ATTO 700 0.26 0.41

ATTO 740 0.11 0.10

CF260 and CF280 are correction factors used in the calculation of the degree of labeling for

dye-DNA and dye-protein conjugates, respectively. Data sourced from Spectra-Physics.[2]

Experimental Protocols
Precise and reliable labeling of biomolecules is paramount for successful fluorescence-based

experiments. Below are detailed protocols for labeling proteins and oligonucleotides with ATTO

dyes.
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Protein Labeling with ATTO NHS-Esters
This protocol outlines the labeling of proteins with amine-reactive ATTO NHS-esters, which

form stable amide bonds with primary amines, such as the ε-amino group of lysine residues.[3]

[4]

Materials:

Protein solution (1-5 mg in amine-free buffer)

ATTO NHS-ester

Anhydrous, amine-free DMSO or DMF

Labeling Buffer: 0.1 M sodium bicarbonate, pH 8.3-9.0[3]

Purification column (e.g., Sephadex G-25)

Elution buffer (e.g., PBS, pH 7.4)

Methodology:

Protein Preparation: Dissolve 1-5 mg of the protein in 1 ml of labeling buffer.[3] Ensure the

protein solution is free of amine-containing substances like Tris or glycine.[3][5] If necessary,

dialyze the protein against a suitable amine-free buffer.[3]

Dye Preparation: Immediately before use, dissolve the ATTO NHS-ester in 50-200 µl of

anhydrous DMSO or DMF to a concentration of 1-10 mg/ml.[3][6]

Labeling Reaction: Add a 3- to 10-fold molar excess of the reactive dye solution to the

protein solution while gently stirring.[3][7] The optimal dye-to-protein ratio may need to be

determined empirically.[4]

Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from

light.[3][7]

Purification: Separate the labeled protein from unreacted dye using a pre-equilibrated gel

filtration column.[3][8] Elute the conjugate with an appropriate buffer. The first colored,
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fluorescent band to elute is the labeled protein.[3]

Protein Labeling with ATTO Maleimides
This protocol describes the labeling of proteins with thiol-reactive ATTO maleimides, which form

stable thioether bonds with free sulfhydryl groups, such as those on cysteine residues.[3]

Materials:

Protein solution (containing free thiol groups)

ATTO maleimide

Anhydrous, amine-free DMSO or DMF

Reaction Buffer: PBS, pH 7.0-7.5[3][9]

(Optional) Reducing agent (e.g., DTT or TCEP)

Purification column (e.g., Sephadex G-25)

Elution buffer (e.g., PBS, pH 7.4)

Methodology:

Protein Preparation: Dissolve the protein in the reaction buffer. If the protein contains

disulfide bonds, they can be reduced to free thiols by incubation with a reducing agent like

DTT or TCEP. If DTT is used, it must be removed prior to labeling.

Dye Preparation: Freshly prepare a 10 mM stock solution of the ATTO maleimide in

anhydrous DMSO or DMF.[10][11]

Labeling Reaction: Add a 10- to 20-fold molar excess of the dye solution to the protein

solution.[7]

Incubation: Incubate the reaction mixture for 2 hours at room temperature or overnight at

4°C, protected from light.[7][9]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.spectra.arizona.edu/supplemental/ATTO%20Labeling%20Procedures.pdf
https://www.spectra.arizona.edu/supplemental/ATTO%20Labeling%20Procedures.pdf
https://www.spectra.arizona.edu/supplemental/ATTO%20Labeling%20Procedures.pdf
https://www.jenabioscience.com/images/PDF/FP-202-647N.0003.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-atto-488-maleimide-version-wCDKR4gOyJ.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-atto-647n-maleimide-version-A53xg4jKyo.pdf
https://www.benchchem.com/pdf/Atto_465_Fluorescent_Dye_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/pdf/Atto_465_Fluorescent_Dye_An_In_depth_Technical_Guide.pdf
https://www.jenabioscience.com/images/PDF/FP-202-647N.0003.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557223?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Remove unreacted dye using a gel filtration column as described in the NHS-

ester labeling protocol.[3][11]

Oligonucleotide Labeling
ATTO dyes can be conjugated to oligonucleotides, most commonly through the reaction of an

NHS-ester with an amino-modified oligonucleotide.[12][13]

Materials:

Amino-modified oligonucleotide (0.1 mM in labeling buffer)

ATTO NHS-ester

Anhydrous DMF

Labeling Buffer: 0.2 M carbonate buffer, pH 8.0-9.0[7]

Purification system (e.g., HPLC)

Methodology:

Oligonucleotide and Dye Preparation: Dissolve the amino-modified oligonucleotide in the

labeling buffer. Prepare a 5 mg/mL solution of the ATTO NHS-ester in anhydrous DMF.[6][7]

Labeling Reaction: Add the dye solution to the oligonucleotide solution. A typical starting

point is to add approximately 30 µL of the dye solution to 50 µL of the oligonucleotide

solution.[7]

Incubation: Incubate the reaction for 2 hours at room temperature with shaking.[7]

Purification: Purify the labeled oligonucleotide from the free dye using a suitable method

such as HPLC.[13][14]

Visualization of a GPCR Signaling Pathway
G-protein-coupled receptors (GPCRs) are a large family of transmembrane receptors that play

a crucial role in cellular signaling.[15] Fluorescence Resonance Energy Transfer (FRET) using
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fluorescently labeled components is a powerful technique to study the dynamics of GPCR

activation and downstream signaling cascades.[16][17] ATTO dyes are frequently used as

FRET pairs to monitor these processes.

The following diagram illustrates a generalized GPCR signaling pathway that can be

investigated using ATTO dye-based FRET biosensors.

Ligand
(e.g., Hormone, Neurotransmitter)

GPCR
(ATTO-Donor Labeled)

1. Binding & Activation

G-Protein (αβγ)
(Gα: ATTO-Acceptor Labeled)

2. Conformational Change & G-Protein Recruitment
(FRET Signal)

Effector Protein
(e.g., Adenylyl Cyclase)

3. Gα Activation & Effector Modulation

Second Messenger
(e.g., cAMP)

4. Second Messenger Production

Downstream Signaling
Cascade

5. Cellular Response

Click to download full resolution via product page

A generalized GPCR signaling pathway amenable to FRET analysis using ATTO dyes.

This diagram illustrates the key steps in GPCR signaling, starting from ligand binding to the

generation of a cellular response. By labeling the GPCR with a FRET donor (e.g., a blue-

shifted ATTO dye) and a G-protein subunit with a FRET acceptor (e.g., a red-shifted ATTO
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dye), researchers can monitor the interaction between these two proteins in real-time. Upon

ligand binding and GPCR activation, the conformational change brings the donor and acceptor

dyes into close proximity, resulting in an increase in the FRET signal. This allows for the

quantitative analysis of receptor activation and the screening of potential drug candidates that

modulate GPCR activity.[18][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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